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Compound of Interest

Compound Name: Fmoc-2-D-Pal-OH

Cat. No.: B061360 Get Quote

This guide provides detailed safety and logistical information for the proper disposal of Fmoc-
2-D-Pal-OH, a key reagent in peptide synthesis. Adherence to these procedures is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance. This document

is intended for researchers, scientists, and drug development professionals.

Safety and Hazard Information
While Fmoc-2-D-Pal-OH is not classified as a hazardous substance by OSHA, it is imperative

to handle it with care, following standard laboratory safety protocols. The information below is

summarized from available Safety Data Sheets (SDS).

Chemical Identity and Properties

Product Name Fmoc-D-2-Pal-OH

Synonyms Nα-Fmoc-3-(2-pyridyl)-D-alanine

Chemical Formula C₂₃H₂₀N₂O₄

OSHA Hazards No known OSHA hazards[1]

Transportation
Not classified as hazardous goods for

transportation
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The primary directive for the disposal of Fmoc-2-D-Pal-OH is to act in accordance with federal,

state, and local environmental control regulations.[1] Given that institutional protocols may vary,

two primary pathways for disposal are outlined below. The most conservative and

recommended approach is to handle all chemical waste through your institution's

Environmental Health and Safety (EHS) office.

I. Recommended Disposal as Chemical Waste (Best
Practice)
This method treats the substance as a chemical waste product, ensuring the highest level of

safety and compliance.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, chemical-resistant gloves.

Clearly labeled, sealable waste container for solid chemical waste.

Hazardous waste labels (as provided by your institution's EHS office).

Access to a designated chemical waste storage area.

Step-by-Step Procedure:

Wear Appropriate PPE: Before handling Fmoc-2-D-Pal-OH waste, ensure you are wearing

safety goggles, a lab coat, and chemical-resistant gloves.

Containerize Solid Waste: Collect all solid, unused, or expired Fmoc-2-D-Pal-OH in a

dedicated, sealable container.

Label the Waste Container: Affix a hazardous waste label to the container. Clearly write the

full chemical name: "Fmoc-D-2-Pal-OH". Do not use abbreviations.

Segregate from Incompatible Waste: Store the waste container away from strong acids,

bases, and oxidizing agents.
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Store in a Designated Area: The sealed waste container should be stored in a well-

ventilated, designated chemical waste storage area, away from general laboratory traffic,

until collection.

Arrange for Professional Disposal: Contact your institution's EHS office or a licensed

chemical waste disposal contractor to arrange for the collection and proper disposal of the

waste.

II. Disposal of Contaminated Materials
Items that have come into contact with Fmoc-2-D-Pal-OH, such as gloves, weighing paper,

and pipette tips, should be considered contaminated solid waste.

Procedure:

Collection: Place all contaminated solid waste into a designated, labeled container.

Disposal: This container should be disposed of through your institution's chemical waste

program.

III. Decontamination and Disposal of Empty Containers
Rinsing: Thoroughly rinse empty Fmoc-2-D-Pal-OH containers with a suitable solvent (e.g.,

acetone or ethanol).

Rinsate Collection: Collect the rinsate as hazardous chemical waste.

Container Disposal: Once the container is clean and dry, deface the original label. The

container can then typically be disposed of as regular laboratory glass or plastic waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
2-D-Pal-OH.
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Fmoc-2-D-Pal-OH Disposal Workflow
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Caption: Disposal decision workflow for Fmoc-2-D-Pal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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